![molecular formula C22H17ClN2 B7518694 6-Chloro-2,3-bis(4-methylphenyl)quinoxaline](/img/structure/B7518694.png)
6-Chloro-2,3-bis(4-methylphenyl)quinoxaline
Overview
Description
6-Chloro-2,3-bis(4-methylphenyl)quinoxaline is a useful research compound. Its molecular formula is C22H17ClN2 and its molecular weight is 344.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity :
- Quinoxaline derivatives, including those related to 6-Chloro-2,3-bis(4-methylphenyl)quinoxaline, have shown significant antimicrobial activity, particularly against certain strains of Candida (Abu Mohsen et al., 2014).
Catalysis and Organic Synthesis :
- Quinoxaline derivatives are used as ligands in rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes, demonstrating high enantioselectivities and catalytic activities (Imamoto et al., 2012).
Optical and Morphological Studies :
- Fluorescent quinoxaline derivatives exhibit significant solvatochromism and Aggregation Induced Emission (AIE), useful in the study of optical properties and molecular interactions (Rajalakshmi & Palanisami, 2020).
Polymer Science :
- Quinoxaline-containing monomers have been used in the synthesis of polyimides and polybenzimidazoles, demonstrating potential in developing novel polymer materials (Rusanov et al., 1993).
Electronics and Photonics :
- Quinoxaline-containing compounds have been designed as electron-transport materials in blue phosphorescent organic light-emitting diodes (PhOLEDs), showing good performance and efficiency (Yin et al., 2016).
Analytical Chemistry :
- Derivatives of quinoxaline, such as 2,3-bis(2-pyridyl)quinoxaline, have been used as spectrophotometric reagents for copper, highlighting their utility in analytical applications (Stephen & Udén, 1967).
Properties
IUPAC Name |
6-chloro-2,3-bis(4-methylphenyl)quinoxaline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClN2/c1-14-3-7-16(8-4-14)21-22(17-9-5-15(2)6-10-17)25-20-13-18(23)11-12-19(20)24-21/h3-13H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJMAGJCTKTIGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)N=C2C4=CC=C(C=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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